N-[(3-bromophenyl)methyl]-3-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[(3-bromophenyl)methyl]-5-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]pyrazolidine-3-carboxamide
• InChI: InChI=1S/C22H23BrN4OS/c1-13-5-3-7-16(9-13)22-25-14(2)20(29-22)18-11-19(27-26-18)21(28)24-12-15-6-4-8-17(23)10-15/h3-10,18-19,26-27H,11-12H2,1-2H3,(H,24,28)
• InChI Key: GPLQOKLRMPAQIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(S2)C3CC(NN3)C(=O)NCC4=CC(=CC=C4)Br)C
• Molecular Formula: C22H23BrN4OS
• Molecular Weight: 471.4 g/mol

Description

N-[(3-bromophenyl)methyl]-3-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H19BrN4OS and its molecular weight is 467.39. The purity is usually 95%.
BenchChem offers high-quality N-[(3-bromophenyl)methyl]-3-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]-1H-pyrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(3-bromophenyl)methyl]-3-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]-1H-pyrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Innovative Synthesis Methods : Studies have demonstrated novel synthesis methods for compounds with pyrazole and thiazole moieties, indicating a keen interest in exploring the structural nuances of these compounds for varied applications. For instance, a one-pot synthesis method for pyrazolo[1,5-a]pyrimidines highlights the efficiency and simplicity of creating complex molecules, suggesting potential utility in creating diverse libraries of compounds for screening in various scientific applications (Morabia & Naliapara, 2014).

• Analytical Characterization : Extensive analytical characterization, including chromatographic, spectroscopic, and mass spectrometric techniques, has been reported for compounds containing the pyrazole ring system. This underscores the importance of rigorous structural analysis in understanding the properties and potential applications of new chemical entities (McLaughlin et al., 2016).

Potential Applications

• Biological Activity : Some compounds with pyrazole and thiazole components have been synthesized and evaluated for their biological efficacy, including antifungal activities. This suggests that similar compounds may possess biological properties worth exploring for pharmaceutical or agrochemical applications (Du et al., 2015).

• Material Science : The precise synthesis and characterization of these compounds lay the groundwork for their potential use in material science, such as the development of new organic semiconductors, dyes, or photovoltaic materials. The structural diversity and modifiability of pyrazole and thiazole rings make them attractive candidates for such applications.